Cas no 1296274-84-4 (N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)
N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
- N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
- VU0526261-1
- F5860-3135
- 1296274-84-4
- AKOS024525421
- N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
- N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
-
- Inchi: 1S/C17H18N4O3S2/c22-15-9-26-17(24)21(15)13-5-2-1-4-10(13)18-16(23)12-8-11(19-20-12)14-6-3-7-25-14/h3,6-8,10,13H,1-2,4-5,9H2,(H,18,23)(H,19,20)
- InChI Key: XIHPGPVWZAUVRS-UHFFFAOYSA-N
- SMILES: S1CC(N(C1=O)C1CCCCC1NC(C1C=C(C2=CC=CS2)NN=1)=O)=O
Computed Properties
- Exact Mass: 390.08203280g/mol
- Monoisotopic Mass: 390.08203280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 149Ų
N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5860-3135-2μmol |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-5μmol |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-10μmol |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-20μmol |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-1mg |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-2mg |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-3mg |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-4mg |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-5mg |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5860-3135-10mg |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1296274-84-4 | 10mg |
$79.0 | 2023-09-09 |
N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1296274-84-4): A Comprehensive Overview
N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1296274-84-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles and thiazolidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
The molecular structure of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is characterized by a central pyrazole ring fused with a thiophene moiety and a cyclohexyl group substituted with a thiazolidine ring. The presence of these functional groups imparts the compound with a high degree of chemical stability and biological activity. The thiazolidine ring, in particular, is known for its ability to form stable five-membered rings with a sulfur atom, which can enhance the compound's pharmacological properties.
Recent studies have highlighted the potential of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that the compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings have led to further investigations into the potential use of this compound as an anti-cancer agent.
The pharmacokinetic properties of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-y l)-1H-pyrazole -5-carboxamide have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential clinical application.
One of the key challenges in developing N - 2 -( 2 , 4 - d i o x o - 1 , 3 - t h i a z o l i d i n - 3 - y l ) c y c l o h e x y l - 3 -( t h i o p h e n - 2 - y l ) - 1 H - p y r a z o l e - 5 - c a r b o x a m i d e as a therapeutic agent is optimizing its solubility and stability. To address these issues, researchers have explored various formulation strategies, including the use of nanoparticles and prodrug approaches. These strategies have shown promising results in enhancing the solubility and stability of the compound, thereby improving its therapeutic efficacy.
The potential applications of N - 2 -( 2 , 4 - d i o x o - 1 , 3 - t h i a z o l i d i n - 3 - y l ) c y c l o h e x y l - 3 -( t h i o p h e n - 2 - y l ) - 1 H - p y r a z o l e - 5 - c a r b o x a m i d e extend beyond inflammation and cancer. Recent studies have also explored its anti-microbial properties against various bacterial strains. A study published in Antimicrobial Agents and Chemotherapy reported that the compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial infections.
In conclusion, N - 2 -( 2 , 4 - d i o x o - 1 , 3 - t h i a z o l i d i n - 3 - y l ) c y c l o h e x y l - 3 -( t h i o p h e n - 2 - y l ) - 1 H - p y r a z o l e - 5 - c a r b o x a m i d e (CAS No. 1296274-84) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for advancing medical treatments and improving patient outcomes.
1296274-84-4 (N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)